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Compound of Interest

Compound Name: Acetylacetone

Cat. No.: B045752 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure and compliant laboratory

environment. Acetylacetone, a common organic solvent, is classified as a flammable liquid

and is harmful if swallowed or inhaled, and toxic in contact with skin.[1][2] Therefore, its

disposal requires strict adherence to established safety protocols and regulations.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to handle acetylacetone with appropriate

personal protective equipment (PPE). This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Protective gloves, such as butyl rubber gloves. Nitrile gloves are not

recommended for prolonged contact.[1]

Body Protection: A fully-buttoned lab coat or chemical-resistant apron.[1]

All handling of acetylacetone and its waste should be conducted in a well-ventilated area,

preferably within a certified laboratory chemical fume hood.[1][3]

Spill Management
In the event of an acetylacetone spill, immediate and appropriate action is necessary to

mitigate hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b045752?utm_src=pdf-interest
https://www.benchchem.com/product/b045752?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://isnap.nd.edu/assets/228685/acetylacetone.pdf
https://www.benchchem.com/product/b045752?utm_src=pdf-body
https://isnap.nd.edu/assets/228685/acetylacetone.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://www.benchchem.com/product/b045752?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://www.carlroth.com/medias/SDB-6716-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3MjR8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhtT1M4NU1qQTJOelUwTXpjM056VTRMMU5FUWw4Mk56RTJYMFJGWDBWT0xuQmtaZ3xhNGEyYzE4YjIxMTE2YWJkZjlkMTM1Y2IxMDMxMzYxNWRjY2RmYjljZmIyNTJkNjNkNTYyYjEyOWU2MjQyNmM2
https://www.benchchem.com/product/b045752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For small spills (cleanable within 10 minutes by trained personnel):

Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access to non-

essential personnel.[1]

Eliminate Ignition Sources: Turn off all nearby heat sources, open flames, and spark-

producing equipment.[2][3][4]

Absorb the Spill: Use a non-flammable absorbent material, such as sand, diatomaceous

earth, or vermiculite, to contain and absorb the spilled liquid.[3][4]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a designated, labeled, and sealable container for hazardous waste.[2][4]

Decontaminate the Area: Wash the affected surface with soap and water.[3]

For large spills:

Evacuate Immediately: Evacuate all personnel from the affected area.

Activate Emergency Procedures: Contact your institution's emergency response team or

local emergency services.

Quantitative Data: Physicochemical Properties of
Acetylacetone
The following table summarizes key quantitative data for acetylacetone, highlighting its

hazardous properties.
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Property Value Citation(s)

Flash Point 35 °C (95 °F) - closed cup [5]

Lower Explosion Limit 1.7 % (V) [5]

Upper Explosion Limit 11.4 % (V) [5]

Vapor Pressure 7.9 hPa at 20 °C (68 °F) [5]

Water Solubility ca. 153.8 g/L at 20 °C (68 °F) [5]

pH 6 (200 g/L, H₂O, 20 °C) [5]

Disposal Procedure
The recommended and most common method for the proper disposal of acetylacetone is

through a licensed professional waste disposal service, typically involving incineration.[2][4]

Direct disposal down the drain is strictly prohibited as it can harm the environment and disrupt

wastewater treatment processes.[3][6]

Step-by-Step Disposal Plan:

Waste Collection:

Designate a specific, compatible, and properly labeled hazardous waste container for

acetylacetone waste.[1] The container should be made of a material that will not react

with the chemical, such as glass or stainless steel.[7]

The label should clearly state "Hazardous Waste" and "Acetylacetone".[7]

Never mix acetylacetone with other incompatible waste streams. It is incompatible with

strong oxidizing agents, strong bases, and reducing agents.[4]

Waste Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste storage.[1][4]

The storage area should be away from heat, sparks, open flames, and direct sunlight.[1][4]
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Ensure the container is stored in a secondary containment tray to prevent the spread of

any potential leaks.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.

Follow all institutional and regulatory procedures for waste manifest documentation.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of acetylacetone
waste in a laboratory setting.
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Start: Acetylacetone Waste Generated

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Collect Waste in a
Designated, Labeled Container

3. Ensure No Incompatible
Wastes are Mixed

4. Securely Seal and Store
Container in a Ventilated,

Cool, and Dry Area

Compatible

Separate Waste Streams

Incompatible

5. Place in Secondary
Containment

6. Contact EHS or Licensed
Waste Disposal Company

7. Prepare for Scheduled
Pickup

End: Proper Disposal
(Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of acetylacetone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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